
High-performance liquid chromatography
(HPLC) method for "Disperse Blue ANT"

analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse blue ANT

Cat. No.: B12379933 Get Quote

Application Note and Protocol for the HPLC
Analysis of Disperse Blue ANT
This document provides a detailed application note and protocol for the analysis of the disperse

dye, Disperse Blue ANT, using High-Performance Liquid Chromatography (HPLC). This

method is intended for researchers, scientists, and professionals in drug development and

quality control who are working with this dye.

Introduction

Disperse Blue ANT is a synthetic azo dye characterized by the presence of bromo and nitro

functional groups. Its chemical identity is methyl 2-[5-acetamido-4-[(2-bromo-4,6-

dinitrophenyl)diazenyl]-2-methoxy-N-(2-methoxy-2-oxoethyl)anilino]acetate, with the CAS

number 88938-51-6 and a molecular formula of C₂₁H₂₁BrN₆O₁₀[1][2]. Due to its use in textiles

and other materials, a reliable analytical method for its identification and quantification is

essential for quality control and safety assessment. This application note details an HPLC

method adapted from established procedures for similar disperse dyes.

Experimental Protocols
This section outlines the detailed methodology for the HPLC analysis of Disperse Blue ANT.
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1. Sample Preparation

Standard Solution:

Accurately weigh 10 mg of Disperse Blue ANT reference standard.

Dissolve in 10 mL of methanol to obtain a stock solution of 1 mg/mL.

From the stock solution, prepare a series of working standards by dilution with the mobile

phase to concentrations of 1, 5, 10, 25, and 50 µg/mL.

Sample from Textile Matrix:

Cut a representative sample of the dyed textile into small pieces (approximately 2x2 mm).

Accurately weigh approximately 100 mg of the textile sample into a glass vial.

Add 5 mL of methanol and sonicate for 30 minutes in a water bath at 60°C to extract the

dye.

Allow the solution to cool to room temperature.

Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Instrumentation and Conditions

The analysis is performed on a standard HPLC system equipped with a UV-Vis or Photodiode

Array (PDA) detector.

Data Presentation
The following tables summarize the key parameters and expected quantitative data for the

HPLC analysis of Disperse Blue ANT.

Table 1: HPLC Chromatographic Conditions
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Parameter Value

Column
C18 reverse-phase, 4.6 x 150 mm, 5 µm particle

size

Mobile Phase
Acetonitrile : 10 mM Ammonium Acetate (pH

6.8) (60:40, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength 590 nm (or λmax of Disperse Blue ANT)

Table 2: Expected Quantitative Data

Parameter Expected Value

Retention Time (tR) Approximately 9.3 min[3]

Linearity (R²) > 0.995

Limit of Detection (LOD) ~0.1 µg/mL

Limit of Quantification (LOQ) ~0.3 µg/mL

Experimental Workflow and Logical Relationships
The diagrams below illustrate the experimental workflow for the HPLC analysis of Disperse
Blue ANT and the logical relationships of the key analytical stages.
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Figure 1: Experimental workflow for the HPLC analysis of Disperse Blue ANT.
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Figure 2: Logical relationship of the HPLC analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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